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Compound of Interest

Compound Name: n-Tetracontane-d82

Cat. No.: B12307479 Get Quote

For researchers, scientists, and professionals in drug development, understanding the isotopic

enrichment of commercially available deuterated compounds is paramount for ensuring

experimental accuracy and reproducibility. This in-depth technical guide explores the isotopic

enrichment levels of n-Tetracontane-d82, a perdeuterated long-chain alkane, detailing the

analytical methodologies used for its characterization and providing insights into its

applications.

Summary of Commercially Available n-Tetracontane-
d82
n-Tetracontane-d82 (CAS No. 1219802-99-9) is a specialized chemical used in various

research applications, particularly as an internal standard for mass spectrometry-based

analyses and as a tracer in metabolic studies. Several chemical suppliers offer this deuterated

compound. A key specification for these products is the isotopic enrichment, which refers to the

percentage of deuterium atoms in the molecule relative to all hydrogen isotopes. Additionally,

the chemical purity, which indicates the percentage of the deuterated compound of interest

among all chemical species, is a critical parameter.

Based on commercially available data, the typical isotopic and chemical purity levels for n-
Tetracontane-d82 are summarized below.
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Supplier
Isotopic Enrichment (atom
% D)

Chemical Purity

LGC Standards 98 ≥98%

MedchemExpress Not specified Not specified

CDN Isotopes
Typically 98 for similar

products
Not specified

ESSLAB Not specified Not specified

Fisher Scientific Not specified Not specified

Note: Data is based on publicly available information from supplier websites. For batch-specific

information, it is always recommended to consult the Certificate of Analysis (CoA).

LGC Standards provides a clear specification of 98 atom % D for isotopic enrichment and a

minimum of 98% for chemical purity for their n-Tetracontane-d82 product[1]. While other

suppliers list the product, they do not always provide specific purity values on their main

product pages. However, a 98 atom % D enrichment is a common standard for many

commercially available deuterated compounds from suppliers like CDN Isotopes.

Experimental Protocols for Determining Isotopic
Enrichment and Chemical Purity
The determination of isotopic enrichment and chemical purity of n-Tetracontane-d82 relies on

sophisticated analytical techniques. The two primary methods employed are Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

Spectroscopy, specifically Deuterium NMR (²H-NMR).

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis
GC-MS is a powerful technique for separating and identifying components in a mixture, making

it ideal for assessing the chemical purity of n-Tetracontane-d82 and confirming its molecular

weight.
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Methodology:

Sample Preparation: A dilute solution of n-Tetracontane-d82 is prepared in a high-purity

organic solvent such as hexane or cyclohexane.

Gas Chromatography: The sample is injected into a gas chromatograph equipped with a

capillary column suitable for high-temperature analysis of long-chain hydrocarbons. The

oven temperature is programmed to ramp up, allowing for the separation of n-Tetracontane-
d82 from any potential impurities based on their boiling points and interactions with the

column's stationary phase.

Mass Spectrometry: As the separated components elute from the GC column, they enter the

mass spectrometer. Electron ionization (EI) is typically used to fragment the molecules. The

mass spectrometer then separates the resulting ions based on their mass-to-charge ratio

(m/z).

Data Analysis: The resulting chromatogram will show a major peak corresponding to n-
Tetracontane-d82. The chemical purity is determined by integrating the area of this peak

and comparing it to the total area of all peaks in the chromatogram. The mass spectrum of

the main peak is analyzed to confirm the molecular weight of the deuterated compound.

Quantitative Deuterium Nuclear Magnetic Resonance
(²H-NMR) for Isotopic Enrichment
For highly deuterated compounds like n-Tetracontane-d82, ²H-NMR is a direct and reliable

method for determining the isotopic enrichment.

Methodology:

Sample Preparation: A known amount of the n-Tetracontane-d82 sample is dissolved in a

non-deuterated solvent (e.g., chloroform, benzene) to avoid overwhelming the detector with

a solvent signal.

NMR Spectroscopy: The sample is placed in an NMR spectrometer, and a ²H-NMR spectrum

is acquired. The experiment is run in a quantitative mode, which requires specific parameter

settings to ensure that the signal intensity is directly proportional to the number of deuterium

nuclei.
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Data Analysis: The ²H-NMR spectrum will show signals corresponding to the deuterium

atoms in the n-Tetracontane-d82 molecule. The total integral of these signals is compared

to the integral of a known internal standard or a calibrated external reference to determine

the absolute amount of deuterium in the sample. This value is then used to calculate the

atom % D enrichment.

Visualizing the Analytical Workflow
The logical flow of analyzing a commercial sample of n-Tetracontane-d82 for its isotopic and

chemical purity can be visualized as follows:

Sample Reception and Preparation

Analytical Techniques

Data Analysis and Reporting

Commercial n-Tetracontane-d82 Sample

Dissolution in Appropriate Solvent

Gas Chromatography-Mass Spectrometry (GC-MS)

 for Chemical Purity

Deuterium Nuclear Magnetic Resonance (2H-NMR)

 for Isotopic Enrichment

Chromatogram and Mass Spectrum Analysis NMR Spectrum Integration and Calculation

Certificate of Analysis (CoA) Generation

Chemical Purity Data Isotopic Enrichment Data

Click to download full resolution via product page
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Analytical workflow for n-Tetracontane-d82 purity assessment.

Logical Pathway for Purity Determination
The determination of the overall quality of a batch of n-Tetracontane-d82 follows a logical

pathway that combines the results from both chemical and isotopic purity analyses.

Purity Assessment

n-Tetracontane-d82 Batch

Chemical Purity Analysis (GC-MS)

Isotopic Enrichment Analysis (2H-NMR)

Batch Meets Specifications?

≥98% Pure

98 atom % D

Release for Commercial Sale
Yes

Further Purification or Rejection

No

Click to download full resolution via product page

Decision pathway for commercial release of n-Tetracontane-d82.

In conclusion, commercially available n-Tetracontane-d82 typically offers a high level of

isotopic enrichment, commonly around 98 atom % D, with a chemical purity of at least 98%.

The verification of these parameters is conducted through rigorous analytical methodologies,

primarily GC-MS and ²H-NMR, ensuring the reliability of this important tool for scientific

research. Researchers and drug development professionals should always refer to the

supplier's Certificate of Analysis for batch-specific data to ensure the quality and consistency of

their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12307479?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12307479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

